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Compound of Interest

Compound Name: Hexyl isovalerate

Cat. No.: B077030

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Hexyl isovalerate, also known as hexyl 3-methylbutanoate, is a fatty acid ester recognized for
its characteristic sweet, fruity aroma reminiscent of apples and pears.[1][2] While extensively
utilized in the flavor and fragrance industries, its structural classification as a short-chain fatty
acid (SCFA) ester suggests potential, though largely unexplored, biological activities relevant to
pharmaceutical and life science research. This document provides a comprehensive technical
overview of its chemical properties, synthesis, spectral data, and safety profile, alongside a
discussion of the potential biological significance derived from its SCFA moiety.

Chemical and Physical Properties

Hexyl isovalerate is a colorless to pale yellow liquid that is practically insoluble in water but
soluble in ethanol and other organic solvents.[3] It is classified as a combustible liquid.[4][5][6]
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Property Value Source(s)
CAS Number 10032-13-0 [1]
Molecular Formula C11H2202 [3]
Molecular Weight 186.29 g/mol [31[4]
IUPAC Name hexyl 3-methylbutanoate [7]
Appearance Colorless to pale yellow liquid [3]
Odor Fruity, apple- and banana-like [3]
Boiling Point 215 °C [3114]
Flash Point 87.8 - 88 °C (190 °F) [3][8]
Density ~0.857 g/mL at 25 °C [9]
Specific Gravity 0.852-0.859 @ 25 °C [8]

Refractive Index

1417 -1.421 @ 20 °C

[8]

Water Solubility

Practically insoluble

[3]

Synthesis of Hexyl Isovalerate

The most common method for synthesizing hexyl isovalerate is the Fischer-Speier
esterification of isovaleric acid (3-methylbutanoic acid) with 1-hexanol, using a strong acid
catalyst such as sulfuric acid.[1][10] The reaction is heated under reflux to drive the equilibrium
towards the product.[10]

Aqueous Workup Drying Purification
(Neutralization & Washing) (e.g., Anhydrous MgSOa4) (Distillation)

Catalyst
(Conc. H2S0a)
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Caption: General workflow for the synthesis of Hexyl Isovalerate via Fischer esterification.

Detailed Experimental Protocol: Fischer Esterification

This protocol is a representative procedure adapted from standard Fischer esterification
methodologies.[11][12]

Materials:

1-Hexanol (1.0 equiv.)

Isovaleric acid (1.2 equiv.)

Concentrated Sulfuric Acid (H2SOa, catalytic amount, e.g., 0.05 equiv.)

Saturated Sodium Bicarbonate (NaHCOs) solution

Saturated Sodium Chloride (Brine) solution

Anhydrous Magnesium Sulfate (MgSQOa) or Sodium Sulfate (NazSOa)

Toluene or other suitable solvent for azeotropic removal of water (optional)

Glassware: Round-bottom flask, reflux condenser, separatory funnel, distillation apparatus

Procedure:

Reaction Setup: To a dry round-bottom flask equipped with a magnetic stir bar, add 1-
hexanol and isovaleric acid.

Catalyst Addition: Slowly and carefully add the concentrated sulfuric acid to the stirring
mixture. The flask may become warm.

Reflux: Attach a reflux condenser with a water supply (in at the bottom, out at the top) and
heat the mixture to a gentle reflux using a heating mantle.[12] The reaction is typically
refluxed for 2-4 hours. Reaction progress can be monitored by Thin Layer Chromatography
(TLC) or Gas Chromatography (GC).
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o Cooling: After the reaction is complete, remove the heating mantle and allow the mixture to
cool to room temperature.

» Quenching and Extraction: Transfer the cooled mixture to a separatory funnel. Dilute the
mixture with an organic solvent like diethyl ether or ethyl acetate if necessary. Wash the
organic layer sequentially with:

o Deionized water to remove the bulk of the acid and excess alcohol.

o Saturated sodium bicarbonate solution to neutralize any remaining sulfuric acid and
unreacted isovaleric acid. Vent the funnel frequently to release CO:z pressure.[4][13]

o Saturated brine solution to remove residual water from the organic phase.[13]

e Drying: Drain the organic layer into an Erlenmeyer flask and add an anhydrous drying agent
(e.g., MgSO0a4).[13] Swirl and let it stand for 10-15 minutes.

« |solation: Filter the drying agent from the organic solution. Remove the solvent using a rotary
evaporator.

» Purification: The crude ester can be purified by fractional distillation under reduced pressure
to yield pure hexyl isovalerate. Collect the fraction that distills at the correct boiling point.[4]
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Caption: Post-synthesis workup and purification workflow for Hexyl Isovalerate.
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Spectroscopic Data

The identity and purity of Hexyl isovalerate can be confirmed using various spectroscopic
methods.

Spectroscopic Data Key Features Source(s)

0 ~4.06 ppm (t, 2H, -O-CHz-),
0 ~2.18 ppm (d, 2H, -CHz-
1H NMR (CDCIs) C(0)-), 6 ~0.92 ppm (d, 6H, - [7]
CH(CHs)2) and (t, 3H, hexyl -
CHs)

0 ~173.1 ppm (C=0), 4 ~64.3
ppm (-O-CHz-), & ~43.6 ppm (-

13C NMR (CDCls) CH2-C(O)-), 6 ~25.7 ppm (- [7]
CH(CHs)2), 6 ~22.4 ppm (-
CH(CHs)2)

Strong C=0 stretch at ~1735
IR Spectroscopy cm~1, C-O stretch at ~1170 [7]

cm—t

Key Fragments (m/z): 85 (base
Mass Spec. (El) [7]
peak, [C4Hs02]*), 103, 57, 43

Potential Biological Activity and Relevance

While Hexyl isovalerate itself has not been extensively studied for biological activity, its
constituent parts—isovaleric acid and hexanol—belong to classes of molecules with known
biological roles. Isovaleric acid is a branched short-chain fatty acid (SCFA). SCFAs, primarily
produced by gut microbiota, are increasingly recognized as critical signaling molecules in host

physiology.[3]
Potential areas of interest for researchers include:

» Metabolic Regulation: SCFAs can influence glucose homeostasis and lipid metabolism. They
have been shown to improve insulin sensitivity and regulate fat metabolism by increasing fat
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burning and decreasing fat storage.[4][8]

e Immune Modulation: SCFAs can modulate immune responses by enhancing cytokine
production and promoting the differentiation of regulatory T cells (Tregs).[3] They may
alleviate intestinal inflammation by activating G-protein coupled receptors (GPRS) like
GPR41 and GPR43, and by inhibiting histone deacetylases (HDACS).[3][4]

o Gut-Brain Axis: As metabolites that can cross into circulation, SCFAs are implicated in the
communication between the gut microbiome and the central nervous system.

The ester linkage in Hexyl isovalerate would likely be hydrolyzed by esterase enzymes in vivo,
releasing isovaleric acid and 1-hexanol. This suggests that Hexyl isovalerate could serve as a
pro-drug or delivery vehicle for these components, potentially offering altered pharmacokinetic
profiles compared to direct administration of the acid or alcohol. Further research is required to
validate these hypotheses.

Downstream Effects

Immune Modulation
(e.g., Treg differentiation)

GPR41/ GPR43 Metabolic Regulation
(on Immune/Epithelial Cells) (e.g., Insulin Sensitivity)

HDACs
(Nuclear)

Free SCFA
(Isovaleric Acid)

SCFA Ester Esterase-mediated
(e.g., Hexyl Isovalerate) Hydrolysis

Altered Gene Expression

Click to download full resolution via product page
Caption: Potential biological signaling pathways for SCFA esters after in vivo hydrolysis.

Toxicology and Safety Data

Hexyl isovalerate is classified as a combustible liquid and can cause skin and serious eye
irritation.[4] Appropriate personal protective equipment (PPE), including safety goggles and
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gloves, should be used when handling this chemical.[3][5]

Safety Data

Value

Source(s)

GHS Classification

Flammable Liquid (Category
4), Skin Irritation (Category 2),
Eye Irritation (Category 2A)

[4]

Signal Word

Warning

[3]4]

Hazard Statements

H227 (Combustible liquid),
H315 (Causes skin irritation),
H319 (Causes serious eye

irritation)

[4]

LDso Oral (Rat)

>5,000 mg/kg

[4]

LDso Dermal (Rabbit)

>5,000 mg/kg

[4]

Avoid contact with skin and

eyes. Use in a well-ventilated

Handling [3][6]
area. Keep away from heat
and open flames.
Store in a cool, dry, well-
Storage ventilated place in a tightly [3][6]
closed container.
Conclusion

Hexyl isovalerate is a well-characterized ester with established applications in the flavor and

fragrance sector. For researchers in drug development and the life sciences, its significance

may lie in its identity as a short-chain fatty acid ester. The known biological activities of SCFAs

in metabolism and immunomodulation present a rationale for investigating Hexyl isovalerate

and similar esters as potential therapeutic agents or research tools. This guide provides the

foundational chemical, synthetic, and safety data necessary to support such investigations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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